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Compound of Interest

Compound Name: DC432

Cat. No.: B12383487 Get Quote

Disclaimer: The specific data logger model "DC432" as requested could not be definitively

identified as a dedicated system for advanced vehicle dynamics research. The most prominent

device with this model number is a dashcam with integrated Advanced Driver Assistance

Systems (ADAS) and Driver Monitoring Systems (DMS). While this device possesses a G-

sensor and GNSS capabilities, it does not meet the requirements for a comprehensive,

scientific-grade data acquisition system for in-depth vehicle dynamics analysis.[1][2]

Therefore, this guide describes the capabilities and methodologies of a representative

advanced data acquisition system, hereafter referred to as the VDAS-Pro, suitable for

researchers, scientists, and professionals in the field. The information presented is a composite

based on the common features of high-performance data loggers used in the automotive

industry.

Core Capabilities of the VDAS-Pro
The VDAS-Pro is engineered for high-fidelity data logging of vehicle dynamics. It integrates a

wide array of sensors and data sources to provide a holistic view of a vehicle's behavior under

various dynamic conditions. The system is designed for both on-track and real-world testing

scenarios.

Data Logging and Storage
The system is capable of high-speed, synchronized data logging from multiple input channels.

Data is stored on a robust, high-capacity solid-state drive to ensure reliability in high-vibration
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environments.

Table 1: VDAS-Pro Data Logging Specifications

Parameter Specification

Maximum Aggregate Sample Rate > 10 kS/s

Onboard Storage 1 TB Solid-State Drive

Data Transfer Interfaces Gigabit Ethernet, USB 3.0

File Formats CSV, MAT, MDF

Sensor Integration
A key feature of the VDAS-Pro is its ability to interface with a diverse range of sensors critical

for vehicle dynamics studies. This includes both analog and digital sensors, as well as vehicle

bus data.

Table 2: VDAS-Pro Supported Inputs

Input Type Channels Max Sample Rate Typical Use Cases

Analog (High Voltage) 16 10 kS/s

Strain Gauges,

Accelerometers,

Gyroscopes

Analog (Low Voltage) 8 1 kS/s
Temperature Sensors,

Potentiometers

Digital 8 1 MHz

Wheel Speed

Sensors, Event

Markers

CAN Bus 4 1 Mbit/s

ECU Data (RPM,

Throttle Position,

Steering Angle)

GPS/IMU 1 100 Hz
Vehicle Position,

Velocity, Attitude
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Experimental Protocols
Detailed and repeatable experimental protocols are crucial for valid vehicle dynamics research.

The VDAS-Pro is designed to facilitate a number of standard and custom test procedures.

Steady-State Cornering Test
Objective: To determine the understeer/oversteer characteristics of a vehicle.

Methodology:

Instrument the vehicle with the VDAS-Pro, ensuring a high-precision GPS/IMU and a

steering wheel angle sensor are connected.

Drive the vehicle on a large, constant-radius skidpad at a low, constant speed.

Gradually increase the speed in discrete steps, allowing the vehicle to reach a steady-state

condition at each step.

Log data continuously, including lateral acceleration, steering wheel angle, and vehicle

speed.

The test is concluded when the vehicle can no longer maintain the constant radius.

Step-Steer Input Test
Objective: To analyze the transient response of the vehicle.

Methodology:

Equip the vehicle with the VDAS-Pro, focusing on logging data from the steering wheel angle

sensor, yaw rate sensor, and lateral accelerometer at a high sampling rate.

Drive the vehicle in a straight line at a constant speed.

Apply a rapid, step-like input to the steering wheel to achieve a predefined lateral

acceleration.

Hold the steering angle constant for several seconds.
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Record the vehicle's transient response, including yaw rate and lateral acceleration

overshoot.

Visualizations
VDAS-Pro System Architecture
The following diagram illustrates the logical connections between the core components of the

VDAS-Pro system.
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VDAS-Pro System Architecture Diagram

Experimental Workflow for a Step-Steer Test
This diagram outlines the workflow for conducting a step-steer input test using the VDAS-Pro.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12383487?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Instrument Vehicle with VDAS-Pro

Drive at Constant Speed

Apply Step-Steer Input

Log Data (Yaw Rate, Lat Accel, Steering Angle)

Hold Steering Angle

Analyze Transient Response

End

Click to download full resolution via product page

Step-Steer Experimental Workflow

Conclusion
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The VDAS-Pro represents a powerful and flexible tool for researchers and scientists in the field

of vehicle dynamics. Its ability to synchronously log data from a wide variety of sensors and

vehicle systems, combined with robust data storage and a clear workflow for standardized

tests, enables the detailed analysis of vehicle behavior. This in-depth understanding is critical

for the development of safer and better-performing vehicles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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